Cas no 1594572-76-5 (1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene)

• Product Name: 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene
• CAS No: 1594572-76-5
• MF: C₁₃H₁₉IO
• MW: 318.193836450577
• CID: 6454318
• PubChem ID: 114772814
• Update Time: 2025-05-19

1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene
• 1594572-76-5
• 1-[2-iodo-1-(2-methylpropoxy)ethyl]-3-methylbenzene
• EN300-1133842

• Inchi： 1S/C13H19IO/c1-10(2)9-15-13(8-14)12-6-4-5-11(3)7-12/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： RGZHGGHAXIWAFC-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C)C=1)OCC(C)C

Computed Properties

• Exact Mass: 318.04806g/mol
• Monoisotopic Mass: 318.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene

Comprehensive Overview of 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene (CAS No. 1594572-76-5): Properties, Applications, and Industry Insights

The chemical compound 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene (CAS No. 1594572-76-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis and material science. With the growing demand for specialized intermediates in pharmaceuticals, agrochemicals, and advanced materials, researchers and industry professionals are increasingly exploring the potential of this compound. Its molecular architecture, featuring an iodo-substituted ethyl group and a 2-methylpropoxy moiety, offers distinct reactivity patterns that make it valuable for cross-coupling reactions and functional group transformations.

One of the most searched questions related to 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene revolves around its synthetic utility in modern drug discovery. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, the need for high-purity intermediates like this compound has surged. Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura or Heck couplings, positions it as a critical building block for constructing complex bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, aligning with the trending focus on precision medicine.

From an environmental and sustainability perspective, the synthesis and handling of CAS 1594572-76-5 have been optimized to align with green chemistry principles. Innovations in solvent-free reactions and catalytic recycling methods have reduced waste generation, addressing the industry's push toward eco-friendly manufacturing. This resonates with the rising popularity of search terms like "sustainable chemical synthesis" and "green intermediates," reflecting broader societal concerns about environmental impact.

In material science, 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene has shown promise in the development of liquid crystals and organic semiconductors. Its ability to influence mesophase behavior and charge transport properties makes it a candidate for next-generation display technologies and flexible electronics—a hot topic linked to searches for "advanced OLED materials" and "wearable device components." Researchers are particularly interested in its thermal stability and compatibility with vapor deposition techniques.

Analytical characterization of this compound often involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are frequently searched by quality control specialists. The availability of high-purity CAS 1594572-76-5 (>98%) has become crucial for reproducible research outcomes, especially in academic and industrial R&D settings where batch-to-batch consistency is paramount.

Market trends indicate growing procurement of 1-2-iodo-1-(2-methylpropoxy)ethyl-3-methylbenzene by contract research organizations (CROs) and specialty chemical suppliers. This aligns with search engine data showing increased queries for "custom synthesis of iodinated aromatics" and "scalable organic intermediates." The compound's shelf stability under inert atmospheres and compatibility with common purification methods further enhance its commercial viability.

Future research directions for CAS 1594572-76-5 may explore its derivatization for bioconjugation applications or its use in metal-organic frameworks (MOFs)—topics currently trending in scientific literature. As AI-assisted molecular design gains traction, computational studies predicting its reactivity in novel reaction pathways could unlock additional applications, merging traditional chemistry with cutting-edge digital discovery tools.